"13-Deacetyltaxachitriene A" natural source and abundance
"13-Deacetyltaxachitriene A" natural source and abundance
An In-depth Technical Guide on 13-Deacetyltaxachitriene A: Natural Source and Abundance
Introduction
13-Deacetyltaxachitriene A is a member of the taxane (B156437) diterpenoid family of natural products. Taxanes are renowned for their complex chemical structures and significant biological activities, most notably the anti-cancer drug paclitaxel (B517696) (Taxol®). While paclitaxel has been the subject of extensive research, many other taxane analogues, such as 13-Deacetyltaxachitriene A, are less characterized. This technical guide provides a comprehensive overview of the natural source of 13-Deacetyltaxachitriene A, available information on its abundance, its biosynthetic origins, and generalized methodologies for its isolation from natural sources. This document is intended for researchers, scientists, and professionals in the field of natural product chemistry and drug development.
Natural Source and Abundance
13-Deacetyltaxachitriene A has been identified as a constituent of yew trees, which belong to the genus Taxus. The specific species and plant part from which it has been isolated are detailed below.
Data Presentation
The quantitative abundance of 13-Deacetyltaxachitriene A in its natural source is not well-documented in publicly available literature. The following table summarizes the known source and the current status of abundance data.
| Natural Source | Plant Part | Abundance/Yield |
| Taxus sumatrana | Branches | Data not reported in the literature. |
Researchers investigating minor taxanes often face challenges in quantification due to their low concentrations and the complexity of the plant extract matrix.
Biosynthesis of the Taxane Core
13-Deacetyltaxachitriene A, like all taxanes, originates from the general terpenoid pathway. The biosynthesis of the characteristic taxane skeleton is a complex multi-step process involving a series of enzymatic reactions. The initial steps leading to the formation of the core taxane ring system are illustrated in the pathway diagram below. The biosynthesis begins with the universal diterpenoid precursor, geranylgeranyl diphosphate (B83284) (GGPP).
The formation of the taxane core, taxadiene, is catalyzed by the enzyme taxadiene synthase from GGPP. This is considered the first committed step in taxol biosynthesis. Following the formation of the taxadiene skeleton, a series of post-cyclization modifications, primarily hydroxylations and acylations catalyzed by cytochrome P450 monooxygenases and acyltransferases respectively, lead to the vast diversity of taxane structures, including 13-Deacetyltaxachitriene A.[1][2][3][4]
Caption: General biosynthetic pathway of the taxane core.
Experimental Protocols: Isolation of Minor Taxanes
A specific, detailed experimental protocol for the isolation of 13-Deacetyltaxachitriene A is not available in the cited literature. However, a general methodology for the extraction and purification of minor taxanes from Taxus species can be adapted. The following protocol is a composite of established techniques for taxane isolation.
General Experimental Workflow
The isolation of minor taxanes is typically a multi-step process that involves initial extraction, followed by partitioning to remove major classes of interfering compounds, and concluding with several stages of chromatography to separate the structurally similar taxanes.
Caption: General experimental workflow for isolating minor taxanes.
Detailed Methodologies
Step 1: Plant Material Preparation
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Collect fresh plant material (e.g., branches of Taxus sumatrana).
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Air-dry the material in a well-ventilated area, protected from direct sunlight, until brittle.
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Grind the dried material into a fine powder using a mechanical grinder.
Step 2: Extraction
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Macerate the powdered plant material in a suitable solvent. A common choice is an aqueous ethanol or methanol solution (e.g., 80% ethanol in water) at room temperature.[5]
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The ratio of plant material to solvent is typically 1:10 (w/v).
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The extraction is usually carried out for 24-48 hours with occasional stirring.
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Repeat the extraction process two to three times to ensure exhaustive extraction of the taxanes.
Step 3: Filtration and Concentration
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Combine the solvent extracts and filter them through cheesecloth or filter paper to remove solid plant debris.
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Concentrate the filtrate under reduced pressure using a rotary evaporator at a temperature below 45°C to obtain a crude extract.
Step 4: Liquid-Liquid Partitioning
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Resuspend the crude extract in water and perform sequential liquid-liquid partitioning with solvents of increasing polarity to separate compounds based on their solubility.
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First, partition against a non-polar solvent like n-hexane to remove lipids and chlorophylls. Discard the hexane layer.
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Next, extract the aqueous layer with a solvent of intermediate polarity, such as dichloromethane (B109758) or chloroform, where most taxanes will partition.
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Collect the organic (dichloromethane/chloroform) layer.
Step 5: Chromatographic Purification
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Silica Gel Column Chromatography:
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Dry the taxane-rich organic fraction over anhydrous sodium sulfate (B86663) and concentrate it in vacuo.
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Adsorb the concentrated extract onto a small amount of silica gel and apply it to the top of a silica gel column.
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Elute the column with a gradient of solvents, typically starting with a non-polar solvent system (e.g., hexane/ethyl acetate) and gradually increasing the polarity.
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Collect fractions and monitor them by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to identify fractions containing the target compound.
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Preparative HPLC:
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Pool the fractions containing 13-Deacetyltaxachitriene A and concentrate them.
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Subject the concentrated fraction to preparative reversed-phase HPLC (e.g., on a C18 column).
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Use a suitable mobile phase, such as a gradient of acetonitrile (B52724) and water, for elution.
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Collect the peak corresponding to 13-Deacetyltaxachitriene A. The purity of the isolated compound should be verified using analytical HPLC and its structure confirmed by spectroscopic methods (e.g., MS, NMR).
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Conclusion
13-Deacetyltaxachitriene A is a naturally occurring taxane found in the branches of Taxus sumatrana. While its presence has been established, there is a notable lack of quantitative data regarding its abundance in this or any other natural source. The biosynthesis of its core structure follows the general taxane pathway, originating from GGPP. The isolation of 13-Deacetyltaxachitriene A requires a multi-step process of extraction and chromatographic purification, typical for minor secondary metabolites from complex plant matrices. Further research is warranted to quantify the abundance of this compound and to explore its potential biological activities, which could be of interest to the drug development community.
References
- 1. Recent Research Progress in Taxol Biosynthetic Pathway and Acylation Reactions Mediated by Taxus Acyltransferases - PMC [pmc.ncbi.nlm.nih.gov]
- 2. The Early Stages of Taxol Biosynthesis: An Interim Report on the Synthesis and Identification of Early Pathway Metabolites - PMC [pmc.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. Taxol Biosynthetic Pathway | Encyclopedia MDPI [encyclopedia.pub]
- 5. US5279949A - Process for the isolation and purification of taxol and taxanes from Taxus spp - Google Patents [patents.google.com]
